Cas no 5308-63-4 (1-(5-Methylpyridin-2-yl)ethanone)

• Product Name: 1-(5-Methylpyridin-2-yl)ethanone
• CAS No: 5308-63-4
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD06658292
• CID: 45684
• PubChem ID: 13068663
• Update Time: 2025-11-02

1-(5-Methylpyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methylpyridin-2-yl)ethanone
• 1-(5-methyl-2-pyridinyl)ethanone(SALTDATA: HCl)
• 2-acetyl-5-methylpyridine
• Ethanone, 1-(5-methyl-2-pyridinyl)-
• 1-(5-METHYLPYRIDIN-2-YL)ETHAN-1-ONE
• 1-(5-methyl-pyridin-2-yl)-ethanone
• 1-(5-methyl-2-pyridyl)ethanone
• SBFBKLLKNHMBOH-UHFFFAOYSA-N
• 2-Acetyl-5-picoline
• PubChem16371
• 2-acetyl-5-methyl-pyridine
• BCP21065
• 7521AB
• 1-(5-Methylpyridin-2-yl)-ethanone
• AB1019
• 1-(5-methyl-2-pyridyl)-1-ethanone
• Ethanone,1-(5-methyl-2-pyridinyl)-
• AK
• 5308-63-4
• AB25779
• SY005233
• BB 0260503
• DS-16613
• MFCD06658292
• DTXSID90517258
• FT-0751758
• Methyl 5-methyl-2-pyridyl ketone, 8CI
• AMY28417
• J-400233
• SCHEMBL827893
• CHEBI:179147
• EN300-306647
• AKOS006295634
• A15627
• 1-(5-METHYL-PYRIDIN-2-YL)ETHANONE
• CS-0005383
• 1-(5-Methyl-2-pyridinyl)ethanone, 9CI

• MDL： MFCD06658292
• Inchi： 1S/C8H9NO/c1-6-3-4-8(7(2)10)9-5-6/h3-5H,1-2H3
• InChI Key： SBFBKLLKNHMBOH-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 135.06800
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 1.2

Experimental Properties

• Density: 1.036
• Boiling Point: 217.1°C at 760 mmHg
• Flash Point: 89.8℃
• Refractive Index: 1.512
• PSA: 29.96000
• LogP: 1.59260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Methylpyridin-2-yl)ethanone

Introduction to 1-(5-Methylpyridin-2-yl)ethanone (CAS No. 5308-63-4)

1-(5-Methylpyridin-2-yl)ethanone, identified by its Chemical Abstracts Service (CAS) number 5308-63-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a pyridine core with a methyl substituent at the 5-position and an acetyl group at the 2-position, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both electron-donating and electron-withdrawing groups makes it a valuable intermediate in synthesizing more complex molecules, particularly in the development of bioactive agents.

The pyridine moiety is a cornerstone in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The 5-methylpyridin-2-yl substituent enhances the lipophilicity of the molecule, which is often crucial for improving oral bioavailability and membrane permeability. This characteristic has made 1-(5-Methylpyridin-2-yl)ethanone a subject of interest in drug discovery programs aiming to develop novel therapeutics.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their diverse biological activities. 1-(5-Methylpyridin-2-yl)ethanone has been explored as a precursor in the synthesis of various pharmacophores. For instance, its structure can be modified to produce kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The acetyl group in this compound serves as a versatile handle for further functionalization, allowing chemists to introduce additional moieties that can enhance binding affinity or metabolic stability.

One of the most compelling aspects of 1-(5-Methylpyridin-2-yl)ethanone is its role in the development of small-molecule probes for biochemical studies. Researchers have utilized this compound to investigate the mechanisms of various enzymes, particularly those involved in metabolic pathways. Its structural similarity to natural products also makes it a valuable scaffold for designing molecules that can modulate biological processes. For example, derivatives of 1-(5-Methylpyridin-2-yl)ethanone have been shown to exhibit inhibitory effects on certain enzymes implicated in neurodegenerative disorders.

The synthesis of 1-(5-Methylpyridin-2-yl)ethanone typically involves condensation reactions between appropriate precursors. Common methods include the Vilsmeier-Haack reaction or cross-coupling techniques such as Suzuki or Buchwald-Hartwig couplings. These synthetic pathways highlight the compound's accessibility and make it an attractive building block for medicinal chemists. The efficiency and scalability of these synthetic routes are crucial for industrial applications, where large quantities of high-purity material are often required.

Recent advancements in computational chemistry have further enhanced the utility of 1-(5-Methylpyridin-2-yl)ethanone. Molecular modeling studies have been employed to predict the binding modes of this compound with biological targets, providing insights into its potential pharmacological activity. These virtual screening approaches have accelerated the drug discovery process by allowing researchers to prioritize promising candidates before conducting costly wet-lab experiments.

The chemical properties of 1-(5-Methylpyridin-2-yl)ethanone, such as its solubility and stability, also play a critical role in its pharmaceutical applications. Solubility is particularly important for formulating drugs into oral or injectable formulations, while stability ensures that the compound remains effective throughout its shelf life. Efforts have been made to optimize these properties through structural modifications, leading to more potent and bioavailable derivatives.

In conclusion, 1-(5-Methylpyridin-2-yl)ethanone (CAS No. 5308-63-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its versatility allows for diverse applications across multiple therapeutic areas. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone in drug discovery efforts aimed at addressing some of today's most pressing medical challenges.